Cas no 188918-44-7 (Carbamic acid,N-[(1R,3S)-3-acetyl-2,2-dimethylcyclobutyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid,N-[(1R,3S)-3-acetyl-2,2-dimethylcyclobutyl]-, 1,1-dimethylethyl ester
• CAS No: 188918-44-7
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 115456
• PubChem ID: 15819070
• Update Time: 2025-04-18

Carbamic acid,N-[(1R,3S)-3-acetyl-2,2-dimethylcyclobutyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(1R,3S)-3-acetyl-2,2-dimethylcyclobutyl]-, 1,1-dimethylethyl ester
• [S,R]-(3-ACETYL-2,2-DIMETHYL-CYCLOBUTYL)-CARBAMIC ACID TERT-BUTYL ESTER
• Rel-tert-butyl ((1R,3S)-3-acetyl-2,2-dimethylcyclobutyl)carbamate
• tert-Butyl ((1R,3S)-3-acetyl-2,2-dimethylcyclobutyl)carbamate
• Tert-butyl N-[(1R,3S)-3-acetyl-2,2-dimethylcyclobutyl]carbamate
• 188918-44-7
• SCHEMBL25568474

• Inchi： 1S/C13H23NO3/c1-8(15)9-7-10(13(9,5)6)14-11(16)17-12(2,3)4/h9-10H,7H2,1-6H3,(H,14,16)/t9-,10-/m1/s1
• InChI Key： ZFPHIYJPTMJYMI-NXEZZACHSA-N
• SMILES： O=C(C)[C@H]1C[C@H](C1(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.16800
• Monoisotopic Mass: 241.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4A^2
• XLogP3: 2

Experimental Properties

• PSA: 55.40000
• LogP: 2.90570